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Compound of Interest

Compound Name: Gallium(lll) acetylacetonate

Cat. No.: B15088815

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Gallium(lll) acetylacetonate, a
key organometallic compound. The document details its chemical and physical properties,
provides a laboratory-scale synthesis protocol, and explores its primary applications in
materials science. Furthermore, this guide delves into the broader therapeutic potential of
gallium compounds in medicine, offering insights relevant to drug development professionals.

Core Chemical and Physical Properties

Gallium(lll) acetylacetonate, with the CAS Number 14405-43-7, is a coordination complex
where a central gallium atom in the +3 oxidation state is chelated by three acetylacetonate
ligands.[1][2] Its molecular formula is C1sH21GaOe.[1][2]

Below is a summary of its key quantitative data:
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Property Value References

CAS Number 14405-43-7 [1][2]

Molecular Formula C15H21GaOs [1][2]

Molecular Weight 367.05 g/mol [11[2]
White to pale yellow crystalline

Appearance [31[4]
powder

Density 1.42 g/cm3 [1]

Melting Point 196-198 °C (decomposes) [4]

N Soluble in organic solvents;
Solubility [4]

insoluble in water

Synthesis of Gallium(lll) Acetylacetonate: An
Experimental Protocol

While various proprietary methods exist, a common laboratory-scale synthesis of metal

acetylacetonates involves the reaction of a metal salt with acetylacetone in the presence of a

base. The following is a generalized protocol adapted from the synthesis of similar metal

acetylacetonates that can be applied for Gallium(lll) acetylacetonate.[5]

Materials:

Distilled water

Procedure:

Ammonia solution (e.g., 5 M)

Gallium(lll) sulfate [Gaz(SOa)s]

Acetylacetone (2,4-pentanedione)

Petroleum ether (for recrystallization)
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 In a conical flask, prepare an ammoniacal acetylacetone solution by mixing 10 mL of
acetylacetone with 100 mL of distilled water, followed by the slow addition of 25 mL of 5 M
ammonia solution.

» In a separate beaker, dissolve an appropriate stoichiometric amount of Gallium(lll) sulfate in
100 mL of distilled water.

o Slowly add the ammoniacal acetylacetone solution to the Gallium(lll) sulfate solution with
constant stirring.

» After the complete addition, check the pH of the mixture. If it is still acidic, add small portions
of the ammonia solution until the solution is neutral.

o Cool the resulting mixture in an ice bath to facilitate the precipitation of the product.

« Filter the formed cream-colored precipitate using a Biichner funnel and wash it with small
amounts of cold distilled water.

e Dry the product in a vacuum desiccator.

 For further purification, a small sample can be recrystallized from warm petroleum ether to
obtain fine needles.

Logical Flow of Synthesis:
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Synthesis of Gallium(lll) Acetylacetonate
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Caption: A flowchart illustrating the key stages in the laboratory synthesis of Gallium(lll)
acetylacetonate.

Applications in Materials Science

Gallium(lll) acetylacetonate is a crucial precursor in Metal-Organic Chemical Vapor
Deposition (MOCVD) and Atomic Layer Deposition (ALD) for producing high-purity thin films of
gallium-containing materials.[6]

3.1. Deposition of Gallium Oxide (Gaz203) Thin Films
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Gallium oxide is a wide-bandgap semiconductor with significant potential in power electronics
and optoelectronic devices. Gallium(lll) acetylacetonate serves as a volatile and thermally
stable precursor for its deposition.

Experimental Protocol Outline (ALD):

e Precursor Handling: Gallium(lll) acetylacetonate is heated in a bubbler to generate a stable
vapor pressure.

e Deposition Cycle:

o

A pulse of Gallium(lll) acetylacetonate vapor is introduced into the reaction chamber and
chemisorbs onto the substrate surface.

o The chamber is purged with an inert gas (e.g., nitrogen) to remove unreacted precursor
and byproducts.

o A pulse of an oxidizing agent (e.g., water vapor or ozone) is introduced, reacting with the
chemisorbed gallium species to form a layer of gallium oxide.

o The chamber is purged again with the inert gas.

o Film Growth: This cycle is repeated to grow a film of the desired thickness. The film
thickness is precisely controlled by the number of cycles.

Experimental Workflow for ALD of Gaz0s:
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Atomic Layer Deposition (ALD) Cycle

Pulse Ga(acac)s

Inert Gas Purge

Repeat n times

Pulse Oxidizer (H20/03)

Surface Reaction

Inert Gas Purge
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Mechanism of Gallium(lll) Anticancer Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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